3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C17H18ClNO2/c1-12-6-7-16(10-13(12)2)21-9-8-19-17(20)14-4-3-5-15(18)11-14/h3-7,10-11H,8-9H2,1-2H3,(H,19,20)
• InChI Key: SYTIIHYJHYXCRB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCCNC(=O)C2=CC(=CC=C2)Cl)C

Description

3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide, also known as SR9009, is a synthetic compound that has gained attention in the scientific community for its potential applications in the field of exercise physiology and metabolism. SR9009 is a selective androgen receptor modulator (SARM) that has been shown to improve endurance, increase muscle mass, and reduce body fat in animal studies.

Mechanism of Action

3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide works by activating a protein called Rev-erbα, which is involved in regulating the body's circadian rhythm and metabolism. By activating Rev-erbα, 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can increase the number of mitochondria in muscle cells, which improves energy production and endurance. Additionally, 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can increase the metabolic rate of adipose tissue, which leads to a reduction in body fat.
Biochemical and Physiological Effects:
Animal studies have shown that 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can increase endurance, improve muscle function, and reduce body fat. These effects are thought to be due to the activation of Rev-erbα, which increases the number of mitochondria in muscle cells and increases the metabolic rate of adipose tissue.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide in lab experiments is that it has been well-studied in animal models and has shown promising results in improving endurance and reducing body fat. However, one limitation of using 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide is that its effects on humans are not yet well-understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide. One area of interest is its potential use in treating metabolic disorders such as obesity and type 2 diabetes. Additionally, more research is needed to determine the safety and efficacy of 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide in humans, as well as its potential applications in sports performance and anti-aging. Finally, further studies are needed to elucidate the mechanism of action of 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide and its effects on various tissues and organs in the body.

Synthesis Methods

3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide is synthesized through a multi-step process starting with the reaction of 3,4-dimethylphenol with ethylene oxide to form 2-(3,4-dimethylphenoxy)ethanol. This intermediate is then reacted with 3-chlorobenzoyl chloride in the presence of a base to form the final product, 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide.

Scientific Research Applications

3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide has been shown to have potential applications in the fields of exercise physiology and metabolism. Animal studies have demonstrated that 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can increase endurance and improve muscle function by increasing the number of mitochondria in muscle cells. Additionally, 3-chloro-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide has been shown to reduce body fat by increasing the metabolic rate of adipose tissue.